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Basic Properties & Solubility

The table below summarizes the fundamental physicochemical and solubility data for SCH772984 from

supplier datasheets.

Property Value / Description

Molecular Weight 587.67 g/mol [1] [2] [3]

CAS Number 942183-80-4 [4] [1] [2]

Physical Form Solid [3]

Primary Solubility Soluble in DMSO [1] [2] [3].

DMSO Stock
Concentration

14 mg/mL (23.82 mM) to 25 mg/mL (42.54 mM), sometimes requiring warming
(50°C water bath) or ultrasonication [1] [2] [3].

Aqueous
Solubility

Insoluble in water and ethanol [1] [2] [3].

In Vivo
Formulation

Can form a ≥5 mg/mL homogeneous suspension using carboxymethyl cellulose
sodium salt (CMC-Na) [1] [2]. A clear solution can also be made with 10% DMSO,

40% PEG 300, 5% Tween 80, and 45% ddH₂O [2].
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Stability & Handling Guidelines

Based on the available information, here are the recommended protocols for storing and handling

SCH772984.

Long-Term Storage: The pure powder should be stored at -20°C [3]. Selleck Chemicals notes that

the powder is stable at room temperature for shipping and can tolerate one month at room
temperature without loss of activity [1].

Stock Solution Life: While not explicitly stated, supplier recommendations imply that freshly
prepared DMSO stock solutions are preferred. Selleck Chemicals cautions that "moisture-

absorbing DMSO reduces solubility" and advises using "fresh DMSO" for solution preparation [2].
Solution Handling: To achieve a high concentration for your DMSO stock, you may need to
warm the tube at 37°C for 10 minutes and/or shake it in an ultrasonic bath [3]. Suppliers note
that testing solubility in-house is recommended due to potential slight batch-to-batch variations [1] [3].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with SCH772984.

Problem Possible Cause Suggested Solution

Poor Solubility in
DMSO

DMSO absorbed

moisture from air.

Use fresh, dry DMSO. Gently warm the vial (up to

50°C) and use brief ultrasonication [2] [3].

Precipitation in
Aqueous Buffer

Compound is inherently

water-insoluble.

Ensure final DMSO concentration is ≤0.1-1% in cell

culture. For in vivo work, use a validated suspension
vehicle like CMC-Na [1] [2].

Loss of Activity Stock solution degraded
due to age or improper

storage.

Prepare fresh DMSO stock aliquots. Avoid repeated
freeze-thaw cycles by storing single-use aliquots at

-20°C or -80°C.

Experimental Workflow & Verification

For your experiments, you can follow the general workflow below to ensure reliable results.
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Start: Prepare SCH772984

1. Confirm powder storage at -20°C

2. Use fresh, dry DMSO

3. Warm & sonicate if needed

Prepare working solution/suspension

For in vitro: Dilute in media
(DMSO ≤0.1-1%)

For in vivo: Use CMC-Na suspension
or a clear solvent mixture

Verify Activity in Experiment

Run a positive control
(e.g., check pERK/ pRSK suppression

via Western blot)

Click to download full resolution via product page

To confirm the compound is active in your system, it is crucial to include a positive control. A standard

method is to treat cells (e.g., A375, a BRAF V600E mutant melanoma line) with SCH772984 for 2 hours
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and then measure the reduction in phosphorylated ERK (pERK) or its downstream target phospho-RSK

(pRSK) using Western blot analysis [1] [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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